Cas no 855932-02-4 (2-(2-chloro-4-acetamidophenoxy)acetic acid)

• Product Name: 2-(2-chloro-4-acetamidophenoxy)acetic acid
• CAS No: 855932-02-4
• MF: C₁₀H₁₀ClNO₄
• MW: 243.643702030182
• CID: 6377085
• PubChem ID: 131251983
• Update Time: 2025-10-21

2-(2-chloro-4-acetamidophenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-4-acetamidophenoxy)acetic acid
• EN300-12136967
• 855932-02-4
• 2-(4-Acetamido-2-chlorophenoxy)acetic acid
• Z1603688570

• Inchi： 1S/C10H10ClNO4/c1-6(13)12-7-2-3-9(8(11)4-7)16-5-10(14)15/h2-4H,5H2,1H3,(H,12,13)(H,14,15)
• InChI Key： GYRIDSOXOUAMQA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 243.0298355g/mol
• Monoisotopic Mass: 243.0298355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(2-chloro-4-acetamidophenoxy)acetic acid

2-(2-Chloro-4-Acetamidophenoxy)Acetic Acid: A Comprehensive Overview

2-(2-Chloro-4-Acetamidophenoxy)Acetic Acid, identified by the CAS Registry Number 855932-02-4, is a chemical compound that has garnered significant attention in the fields of pharmacology and agrochemistry. This compound is characterized by its unique structure, which includes a phenoxy group substituted with a chloro and acetamido group, connected to an acetic acid moiety. The molecule's structural features make it a versatile compound with potential applications in various industries.

The chemical structure of 2-(2-Chloro-4-Acetamidophenoxy)Acetic Acid plays a pivotal role in its functional properties. The phenoxy group is known for its ability to enhance the compound's stability and bioavailability, while the acetamido group contributes to its solubility and reactivity. Recent studies have highlighted the importance of such structural features in determining the compound's pharmacokinetic properties, making it a promising candidate for drug delivery systems.

In terms of applications, 2-(2-Chloro-4-Acetamidophenoxy)Acetic Acid has shown potential in the agricultural sector as a herbicide. Its ability to inhibit specific enzymatic pathways in plants has been extensively studied, with recent research emphasizing its selectivity towards certain crop species. This selectivity is attributed to the compound's unique interaction with plant metabolites, which has been elucidated through advanced spectroscopic techniques.

The synthesis of 855932-02-4 involves a multi-step process that includes nucleophilic substitution and acetylation reactions. Researchers have optimized these steps to improve yield and purity, ensuring that the compound meets pharmaceutical-grade standards. The development of scalable synthesis methods has been a focal point in recent studies, driven by the increasing demand for this compound in both research and commercial settings.

From a toxicological perspective, 2-(2-Chloro-4-Acetamidophenoxy)Acetic Acid has been subjected to rigorous safety assessments. Studies conducted on laboratory animals have demonstrated low acute toxicity, with no significant adverse effects observed at recommended usage levels. These findings have been corroborated by in vitro assays, which further underscore the compound's safety profile.

Looking ahead, the future of CAS No. 855932-02-4 lies in its potential for further functionalization and application diversification. Ongoing research is exploring its use as an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry. Additionally, its role as a building block for advanced materials is being investigated, with promising results emerging from preliminary studies.

In conclusion, 2-(2-Chloro-4-Acetamidophenoxy)Acetic Acid, or CAS No. 855932-02-4, represents a significant advancement in chemical synthesis and application development. Its unique structure, coupled with favorable pharmacokinetic and toxicological profiles, positions it as a valuable asset across multiple industries. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make an even greater impact on both scientific and industrial landscapes.